Cas no 1101448-24-1 (Palmitoyl lysyldioxymethionyllysine)

• Product Name: Palmitoyl lysyldioxymethionyllysine
• CAS No: 1101448-24-1
• MF: C₃₃H₆₅N₅O₇S
• MW: 675.963508367538
• CID: 2853468
• Update Time: 2023-08-10

Palmitoyl lysyldioxymethionyllysine Chemical and Physical Properties

Names and Identifiers

• Palmitoyl lysyldioxymethionyllysine
• T7A529FB8O
• Q27289762

• Inchi： 1S/C33H65N5O7S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-30(39)36-27(20-16-18-24-34)31(40)37-28(23-26-46(2,44)45)32(41)38-29(33(42)43)21-17-19-25-35/h27-29H,3-26,34-35H2,1-2H3,(H,36,39)(H,37,40)(H,38,41)(H,42,43)/t27-,28-,29-/m0/s1
• InChI Key： RGXYBFJDNNODFP-AWCRTANDSA-N
• SMILES： S(C)(CC[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)NC([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 31
• Complexity: 943
• XLogP3: 3
• Topological Polar Surface Area: 219